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Compound of Interest

Compound Name: N-[1-13C]JAcetyl-D-glucosamine
CAS No.: 478518-87-5
Cat. No.: B1380613
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Executive Summary

N-[1-13C]Acetyl-D-glucosamine (GIcNAc labeled at the carbonyl carbon of the acetyl group)
is a critical isotopomer for probing hexosamine biosynthetic flux and protein-glycan interactions.
[1] Unlike uniformly labeled (

) or ring-labeled variants, this specific isotopomer places the NMR/MS reporter exclusively on
the N-acetyl moiety. This distinction allows for the decoupling of the sugar backbone
metabolism from the acetylation process, enabling precise tracking of acetyl-CoA contributions
to the UDP-GIcNAc pool.

Core Technical Specifications

¢ Chemical Name: N-[1-13C]Acetyl-2-amino-2-deoxy-D-glucose
e CAS Number: 478518-87-5[2][3][4]
e Molecular Weight: 222.20 g/mol (approx., varies by enrichment)

o Label Position: Carbonyl carbon of the N-acetyl group (
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» Key Application:

-NMR (Carbonyl shift detection), Metabolic Flux Analysis (Acetyl group turnover).

Part 1: Commercial Landscape & Procurement

The supply chain for specific GICNAc isotopomers is specialized. Unlike generic reagents, "N-
[1-13C]Acetyl" variants are often synthesized on-demand or stocked by isotope-specific
manufacturers.

Comparative Supplier Analysis

The following table summarizes verified commercial sources. Note: Distinction between Ring-
labeled and Acetyl-labeled is critical.

Catalog / Label

Supplier . Enrichment Form
Product ID Specificity
Omicron N-[1-13C]JAcetyl
_ _ GLC-004 [1-13CIAcetyl >9996 Crystalline Solid
Biochemicals (Carbonyl)

Listed as N-[1-
13CJacetyl-D-

Sigma-Aldrich Custom / Inquiry glucosamine >99% atom % Powder
(CAS 478518-
87-5)
Santa Cruz N-[1-13C]acetyl- )
_ sc-228807 _ >99% Solid
Biotech D-glucosamine

Often lists Ring-

labeled (
Cambridge
g Inquire )-[L][5] Must N/A Custom
Isotope specify Acetyl-1-
13C custom
synthesis.
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Procurement Advisory:

o CAS Verification: Always cross-reference CAS 478518-87-5.[1] If the CAS is 253679-94-6,
you are purchasing the ring-labeled (C1-labeled sugar) variant, which yields completely
different NMR spectral data.

o Purity vs. Anomerization: Commercial GIcNAc is typically supplied as an equilibrium mixture
of

and

anomers.[1] Ensure the Certificate of Analysis (CoA) reports chemical purity (>98%)
separate from isotopic enrichment.

Part 2: Synthesis Logic & Impurity Profile

Understanding the synthesis route is essential for troubleshooting background signals in
sensitive MS or NMR experiments.

The Acetylation Route (Causality of Impurities)

The commercial production of N-[1-13C]Acetyl-D-glucosamine typically follows a selective
chemical N-acetylation of D-glucosamine salts using labeled acetic anhydride.

e Precursor: D-Glucosamine Hydrochloride (Unlabeled).
e Label Source:

Acetic Anhydride or
Acetyl Chloride.[1]

¢ Reaction: Under basic conditions (e.g., NaOMe/MeOH), the amine group of GIcN is
nucleophilic and attacks the carbonyl of the labeled acetic anhydride.

Why this matters:

o Free Acetate Contamination: If the purification step (recrystallization) is incomplete, trace
amounts of
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acetate or
acetic acid may remain.[1] These appear as sharp singlets in NMR (
ppm for carbonyl) and can be mistaken for metabolic byproducts.

o O-Acetylation: Over-reaction can lead to O-acetylated impurities (ester linkages on the sugar
hydroxyls). High-quality suppliers remove these via selective hydrolysis, but lower-grade
sources may contain them.

Part 3: Application Workflows
Workflow A: Metabolic Flux Analysis (Hexosamine
Pathway)

In this workflow, the
-carbonyl label serves as a tracer for the Hexosamine Biosynthetic Pathway (HBP). The label's

position is chemically stable and does not exchange with the solvent, making it an ideal probe
for UDP-GICNACc pool turnover.

AGX1/2
Pyrophosphorylase;

UDP-GIcNAc
(Active Donor)

O-GlIcNAcylated

NagK GlcNAc-6-Phosphate Proteins

Transport
Exogenous Glut2/4 Intracellular
N-[1-13C]Acetyl-GIcNAC GlcNAC

GIcNAc Deacetylase . _________

! I
% Free [1-13C]Acetate |

! (Catabolism) I
1

Click to download full resolution via product page

Figure 1: Metabolic fate of N-[1-13C]Acetyl-GIcNAc. The label (Red) tracks directly into the
UDP-GIcNAc pool and subsequently into O-GIcNAc modified proteins.

Workflow B: NMR Verification Protocol

Before using the reagent in expensive protein-NMR studies, verify the label position and
integrity.[1]

Protocol:
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e Solvent: Dissolve 5 mg of N-[1-13C]Acetyl-D-glucosamine in 500

o Standard: Add DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal reference (
ppm).

e Acquisition:
o 1H-NMR: Confirm doublet of doublets for H1 (

and
anomers).

o 13C-NMR: Look for the carbonyl signal at approximately 175.0 ppm.

o Coupling Check: The carbonyl carbon should show coupling to the methyl protons in an
HMBC spectrum, but no direct one-bond coupling to the sugar ring protons (unlike ring-
labeled variants).

Part 4: References

e PubChem. (2025).[1] N-Acetyl-D-glucosamine Compound Summary. National Library of
Medicine. Retrieved from [Link]

e Qi, D., etal. (2026).[6] One Pot Synthesis of N-acetylglycine from N-acetyl Glucosamine.
Bulletin of Chemical Reaction Engineering & Catalysis. Retrieved from [Link][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-ACETYL-beta-D-GLUCOSAMINE | C8H15NO6 | CID 24139 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. N-[1-13C]acetyl-D-glucosamine | CAS 478518-87-5 | SCBT - Santa Cruz Biotechnology
[scbt.com]

e 3. N-acetyl-d-glucosamine 1-phosphate | Sigma-Aldrich [sigmaaldrich.com]
e 4. N-acetyl-glucosamine | Sigma-Aldrich [sigmaaldrich.com]

e 5. N-acetyl-D-[UL-13C6]glucosamine | CBH15NO6 | CID 90472757 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. journal.bcrec.id [journal.bcrec.id]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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